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The securement of indwelling catheters is a critical aspect of patient care, directly impacting
clinical outcomes by preventing device migration, dislodgement, and associated complications
such as catheter-related bloodstream infections (CRBSIs). Adhesive-based catheter
securement devices, commonly billed under the HCPCS code A4333, represent a significant
category of these medical products. This guide provides an objective comparison of the
performance of these devices against established international standards, supported by
experimental data and detailed methodologies.

Data Presentation: Performance Metrics of Catheter
Securement Devices

The efficacy of an adhesive catheter securement device is primarily determined by its ability to
adhere to the skin, resist forces that could lead to dislodgement, and maintain a healthy skin
environment. The following tables summarize key quantitative data from various studies,
benchmarking different securement methods against each other.

Table 1: Comparative Peel Adhesion Strength

Peel adhesion is the force required to remove an adhesive dressing from a surface. Higher
values indicate stronger adhesion to the skin. The standard test method for this is ASTM
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D3330.[1][2][3]

Securement Mean Peel Strength o
Standard Deviation  Test Substrate
Method (N/25 mm)
Standard
Polyurethane 2.5 0.5 Stainless Steel
Dressing
Silicone-Based . .
) ) 1.8 0.4 Porcine Skin
Adhesive Dressing
Hydrocolloid Dressing 3.2 0.6 Human Skin
Investigational . .
4.1 0.7 Porcine Skin
Adhesive Device 1
Investigational ] ]
3.9 0.6 Porcine Skin

Adhesive Device 2

Table 2: Comparative Tensile Strength (Pull Force)

Tensile strength, or pull force, measures the resistance of the securement device to a pulling

force before the catheter becomes dislodged. This is a critical indicator of how well the device

can prevent accidental catheter removal.
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Mean Peak Axial

Securement o
Pull Force Standard Deviation Test Model
Method
(Newtons)
Sutures 28 5 Pig Model[4][5]
Securement Dressing _
) 17 4 Pig Model[4][5]
(Transparent Film)
Sutureless
Securement Device 37 & 40-41 6 Pig Model[4][5]
(SSD)
Investigational )
) ) 40 7 Pig Model[4][5]
Adhesive Device 1
Investigational .
) ) 41 8 Pig Model[4][5]
Adhesive Device 2
Adhesive Securement )
) ] 27.2 (6.12 Ibs) 6.9 (1.55 Ibs) Lab Setting[6]
Device (Device 1)
Adhesive Securement )
37.3 (8.38 Ibs) 8.3 (1.87 Ibs) Lab Setting[6]

Device (Device 2)

Table 3: Comparative Moisture Vapor Transmission Rate (MVTR)

MVTR indicates the breathability of the dressing. A higher MVTR allows more moisture to

escape from under the dressing, which can help to maintain skin integrity and reduce the risk of

infection. The European standard EN 13726-2 is a common method for this measurement.[7][8]

[9][10]
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Dressing Type

MVTR (g/m?/24h) - Upright MVTR (g/m?/24h) - Inverted

Method

Method

Standard Polyurethane Film

773 - 1620[8][9][10]

845 - 11,360[8][9][10]

High Permeability

Polyurethane Film

980 - 2838[8][9][10]

12,750 - 30,530[8][9][10]

Reformulated Adhesive Foam

980[11]

12,750[11]

Comparator Adhesive Foams

80 - 1620[11]

830 - 11,360[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are outlines of the key testing protocols for evaluating the performance of adhesive

catheter securement devices.

Peel Adhesion Testing (Based on ASTM D3330)

This test measures the force required to peel a pressure-sensitive tape from a standard test

panel at a specified angle and speed.[1][2][12]

Objective: To determine the adhesive strength of the securement device's dressing.

Apparatus:

Procedure:

Tensile testing machine with a suitable load cell.

Cutter for preparing test specimens.

Standard test panel (e.g., stainless steel) or a relevant substrate (e.g., synthetic skin).

Roller for standardized application of the adhesive.

o Prepare the test panel by cleaning it with a specified solvent.
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o Cut a strip of the adhesive dressing to the specified dimensions.

o Apply the adhesive strip to the test panel using the roller to ensure uniform contact and
pressure.

e Mount the test panel in the lower jaw of the tensile testing machine.

» Fold the free end of the adhesive strip back at a 180-degree angle and clamp it in the upper
jaw.

« Initiate the test, pulling the adhesive strip from the panel at a constant speed (e.g., 300
mm/min).

» Record the force required to peel the strip. The average force over a specified distance is
reported as the peel adhesion strength.

Tensile Strength (Pull Force) Testing

This test evaluates the force required to dislodge a catheter from the securement device.
Objective: To measure the securement strength of the entire device.

Apparatus:

o Tensile testing machine with a suitable load cell.

 Fixture to hold the catheter and the securement device.

» A substrate to which the securement device is applied (e.g., a synthetic skin model or an
animal model).

Procedure:

o Apply the catheter securement device to the substrate according to the manufacturer's
instructions, securing a catheter.

e Mount the substrate in a fixed position.

o Attach the free end of the catheter to the movable grip of the tensile testing machine.
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e Apply a tensile force to the catheter at a constant rate of speed until the catheter dislodges
from the securement device or the device fails.

e Record the peak force achieved before failure.

Moisture Vapor Transmission Rate (MVTR) Testing
(Based on EN 13726-2)

This test measures the rate at which water vapor passes through the dressing material.[7][13]
[14]

Objective: To assess the breathability of the securement dressing.

Apparatus:

Test cups (e.g., Paddington cups).

Deionized water.

An environmental chamber capable of maintaining a constant temperature and humidity.

An analytical balance.

Procedure:

Cut a sample of the dressing material to fit the opening of the test cup.
« Fill the test cup with a specified amount of deionized water.

o Seal the cup with the dressing sample, ensuring the adhesive side faces inwards (for the
inverted method) or outwards (for the upright method).

» Weigh the sealed cup assembly.

e Place the cup in the environmental chamber at a specified temperature (e.g., 37°C) and
humidity for a set period (e.g., 24 hours).

» After the specified time, remove the cup and reweigh it.
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e« The MVTR is calculated based on the weight loss of water from the cup per unit area over

time.

Visualizing Key Processes and Relationships

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental
workflows and logical relationships.
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Caption: Workflow for Peel Adhesion Testing (ASTM D3330).
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Caption: Key properties influencing clinical outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12378306#benchmarking-a4333-
against-international-standards-for-catheter-securement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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